

Amonafide dihydrochloride discovery and development

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Amonafide dihydrochloride

CAS No.: 150091-68-2

Cat. No.: S548594

[Get Quote](#)

Amonafide Profile and Development History

The table below summarizes the core characteristics and key development milestones of amonafide.

Aspect	Details
Drug Name	Amonafide (also developed as amonafide dihydrochloride (Quinamed) and xanafide (amonafide L-malate)) [1] [2].
Drug Class	Naphthalimide; DNA intercalator and topoisomerase II inhibitor [3] [1].
Mechanism of Action	Intercalates into DNA, inhibits topoisomerase II, causes DNA cleavage and apoptosis [1]. Not a substrate for multidrug resistance efflux pumps [1].
Key Development Context	Parent drug (amonafide) showed activity in metastatic breast cancer but metabolism by N-acetyltransferase 2 (NAT2) caused variable, unpredictable myelotoxicity [1]. Salt formulations (xanafide/amonafide dihydrochloride) were developed to enable dose individualization based on NAT2 phenotype [1] [2].
Clinical Trial Status (Historical)	Phase II trials for prostate, breast, and ovarian cancers (as of 2007-2009) [2]. Received FDA Orphan Drug Designation for Acute Myeloid Leukemia (AML) [1].

Aspect	Details
Historical Corporate Developer	ChemGenex Pharmaceuticals [2].

Key Experimental Models and Findings

Significant preclinical research has characterized amonafide's cytotoxicity and mechanisms across different models, with recent studies revealing surprising new applications.

In Vitro Cytotoxicity in Breast Cancer Cell Lines

A comparative study of xanafide (amonafide L-malate) in breast cancer cell lines provided insights into its potency and potential biomarkers for response [1].

- **Experimental Protocol:** The Sulforhodamine B (SRB) assay was used to assess cytotoxicity after 48 hours of drug exposure in four cell lines: MCF-7, MDA-MB-231, SKBR-3, and T47D [1]. Total Growth Inhibition (TGI) values were compared to standard drugs.
- **Key Findings:** The activity of xanafide was comparable to taxanes and superior to doxorubicin, gemcitabine, and vinorelbine in the MCF-7 cell line [1]. Sensitivity was associated with **oestrogen receptor (ER)-positive, p53 wild-type status** (MCF-7), while resistance was seen in an ER-positive, p53-mutated line (T47D) [1]. No correlation was found with cellular topoisomerase II levels [1].

Novel Formulations and New Therapeutic Indications

Recent research has explored innovative delivery systems and surprising new biological effects of amonafide.


- **Double-Locked Prodrug for Glioblastoma:** A novel enzyme-responsive prodrug was designed to remain inactive until encountering two specific enzymes in the glioblastoma tumor microenvironment [3].
 - **Experimental Protocol:** The prodrug was tested on human glioblastoma (U87) cells and normal human umbilical vein endothelial cells (HUVEC). Efficacy was further evaluated using

3D multicellular tumor spheroids and in vivo models [3].

- **Key Findings:** The prodrug showed high selectivity with an IC50 of >100 μM for HUVEC (low toxicity) vs. $\sim 2.3 \mu\text{M}$ for U87 cells. It induced autophagic cell death and allowed real-time monitoring of drug release via fluorescence [3].
- **Geroprotective Effects in Aging Research:** A 2025 study identified amonafide as a novel geroprotector that improves healthspan and lifespan in *C. elegans* (a nematode model) [4].
 - **Experimental Protocol:** An in silico screen for molecules mimicking the transcriptomic signature of AKT1 knockdown identified topoisomerase inhibitors. Amonafide's effects were then validated in vivo in worms using lifespan and mobility assays. RNA sequencing and genetic knockout worms identified crucial pathways [4].
 - **Key Findings:** Amonafide extended lifespan and improved healthspan. This effect was not solely dependent on the canonical DAF-16/FOXO pathway but required the mitochondrial unfolded protein response (UPRmt) regulator **afts-1**. Amonafide also improved mobility in a Parkinson's disease model [4].

Amonafide's Geroprotective Mechanism

The diagram below illustrates the novel longevity pathway activated by amonafide treatment, as identified in recent research.



[Click to download full resolution via product page](#)

This proposed mechanism shows that amonafide's topoisomerase II inhibition triggers widespread transcriptional changes, leading to a coordinated activation of multiple cellular defense responses that confer health and longevity benefits [4].

Research Implications and Future Directions

The evolution of amonafide from a cytotoxic agent to a potential geroprotector highlights several key research priorities:

- **Overcoming Toxicity:** The prodrug approach represents a strategic solution to the historical toxicity problem, enabling tumor-specific activation [3] [1].
- **Mechanism Exploration:** The discovery of its geroprotective effects, independent of DAF-16/FOXO, opens new avenues for studying the role of topoisomerase inhibition and cellular stress responses in aging [4].
- **Biomarker-Driven Application:** Early findings suggest that biomarkers like ER/p53 status could be key to identifying responsive patient populations in oncology [1].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Comparative analysis of xanafide cytotoxicity in breast ... [nature.com]
2. PRESS RELEASE: ChemGenex Pharmaceuticals Limited ... [fiercebiotech.com]
3. An enzyme-responsive double-locked amonafide prodrug ... [sciencedirect.com]
4. Topoisomerase inhibitor amonafide enhances defense ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Amonafide dihydrochloride discovery and development].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548594#amonafide-dihydrochloride-discovery-and-development>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com